2-Methoxy-3-(naphthalen-2-yl)benzoic acid, 95%

• IUPAC Name: 2-methoxy-3-naphthalen-2-ylbenzoic acid
• InChI: InChI=1S/C18H14O3/c1-21-17-15(7-4-8-16(17)18(19)20)14-10-9-12-5-2-3-6-13(12)11-14/h2-11H,1H3,(H,19,20)
• InChI Key: QDSMLQAAKLVLQY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C18H14O3
• DSSTOX Substance ID: DTXSID40690424
• Molecular Weight: 278.3 g/mol
• CAS RN: 1261933-62-3

Description

2-Methoxy-3-(naphthalen-2-yl)benzoic acid (2M3NBA) is an organic compound that is used in a variety of scientific research applications. It is a white crystalline solid that is soluble in methanol and ethanol, and is insoluble in water. 2M3NBA has been used in a variety of laboratory experiments, including those related to the synthesis of other compounds, the study of biochemical and physiological processes, and the development of new drugs.

Scientific Research Applications

2-Methoxy-3-(naphthalen-2-yl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a substrate in the synthesis of other compounds, such as 2-methoxy-3-(naphthalen-2-yl)benzyl alcohol. It has also been used in the study of biochemical and physiological processes, such as the regulation of gene expression. Additionally, 2-Methoxy-3-(naphthalen-2-yl)benzoic acid, 95% has been used in the development of new drugs, such as antifungal and antibacterial agents.

Mechanism of Action

2-Methoxy-3-(naphthalen-2-yl)benzoic acid, 95% acts as a substrate in the synthesis of other compounds. It is also known to act as a modulator of gene expression. Specifically, it has been shown to bind to DNA and to regulate the expression of certain genes.
Biochemical and Physiological Effects
2-Methoxy-3-(naphthalen-2-yl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine. It has also been shown to act as an inhibitor of the enzyme beta-glucosidase, which is involved in the breakdown of carbohydrates. Additionally, 2-Methoxy-3-(naphthalen-2-yl)benzoic acid, 95% has been shown to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

2-Methoxy-3-(naphthalen-2-yl)benzoic acid, 95% has several advantages for laboratory experiments. It is relatively inexpensive, and it is easy to synthesize. Additionally, it has a variety of biochemical and physiological effects, making it useful for a variety of research applications. However, 2-Methoxy-3-(naphthalen-2-yl)benzoic acid, 95% also has some limitations. It is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not very stable, and it can degrade over time.

Future Directions

The future of 2-Methoxy-3-(naphthalen-2-yl)benzoic acid, 95% is promising. It has a variety of potential applications in the development of new drugs and in the study of biochemical and physiological processes. Additionally, it could be used to synthesize other compounds, such as 2-methoxy-3-(naphthalen-2-yl)benzyl alcohol. Additionally, it could be used to study the effects of gene expression, as well as the effects of inhibitors of acetylcholinesterase and beta-glucosidase. Finally, it could be used to study the effects of inhibitors of bacterial and fungal growth.

Synthesis Methods

2-Methoxy-3-(naphthalen-2-yl)benzoic acid, 95% can be synthesized through a method known as the Williamson ether synthesis. This involves the reaction of a 2-methoxybenzaldehyde and a naphthalene-2-ol. This reaction is carried out in the presence of a strong base, such as sodium hydroxide, and a catalyst, such as potassium iodide. The reaction yields a white solid that is 2-Methoxy-3-(naphthalen-2-yl)benzoic acid, 95%.